5-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-2H-pyrazole-3-carboxylic acid

• IUPAC Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C12H10N2O4/c15-12(16)9-6-8(13-14-9)7-1-2-10-11(5-7)18-4-3-17-10/h1-2,5-6H,3-4H2,(H,13,14)(H,15,16)
• InChI Key: ORKDEZMAVOKLOJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=NNC(=C3)C(=O)O
• Molecular Formula: C12H10N2O4
• DSSTOX Substance ID: DTXSID50357197
• Molecular Weight: 246.22 g/mol
• Solubility: 32.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 299936-54-2

Description

5-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-2H-pyrazole-3-carboxylic acid (5-DPDPC) is an organic compound with a wide range of scientific applications. It is a member of the pyrazole family and is found in many natural products. 5-DPDPC has been used in a variety of scientific research applications, such as drug synthesis, drug delivery, and enzyme inhibition.

Scientific Research Applications

Antimicrobial and Antioxidant Activities

• Synthesis and Biological Activities: A study synthesized derivatives of 2H-pyrazole-3-carboxylic acid, including 5-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-2H-pyrazole-3-carboxylic acid, and evaluated them for their antimicrobial and antioxidant activities. Compounds displayed high activity against Staphylococcus aureus, Salmonella typhimurium, and Candida albicans, with some showing significant antioxidant properties (Bassyouni et al., 2012).

Synthesis and Structural Studies

• Functionalization Reactions: The functionalization reactions of related 1H-pyrazole-3-carboxylic acid compounds have been experimentally and theoretically studied, highlighting the synthetic potential of this class of compounds, including the subject compound (Yıldırım et al., 2005).
• Crystal Structure Analysis: Crystal structure and Hirshfeld surface analysis of novel pyrazole derivatives, closely related to the compound of interest, were conducted to understand the molecular architecture and intermolecular interactions, providing insights into the structural characteristics of similar compounds (Kumara et al., 2017).

Antibacterial and Antiproliferative Properties

• Synthesis and Biological Evaluation: A study synthesized thiazolyl pyrazoline derivatives linked to benzo[1,3]dioxole moiety, closely related to the compound . These compounds demonstrated notable antibacterial and antiproliferative activities, suggesting potential applications in developing new antibacterial and cancer therapies (Mansour et al., 2020).

Additional Applications

• Chemical Reactions and Synthesis: Various studies have explored the reactions and synthesis of related pyrazole-3-carboxylic acid derivatives, providing insights into the chemical properties and potential applications of these compounds in various fields (Sircar et al., 1981), (Naveen et al., 2018).